Cas no 111955-03-4 ((S)-(1-Methyl-2-oxo-ethyl)carbamic Acid Benzyl Ester)

• Product Name: (S)-(1-Methyl-2-oxo-ethyl)carbamic Acid Benzyl Ester
• CAS No: 111955-03-4
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD09878880
• CID: 1199682
• PubChem ID: 11790409
• Update Time: 2025-04-20

(S)-(1-Methyl-2-oxo-ethyl)carbamic Acid Benzyl Ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1S)-1-methyl-2-oxoethyl]-, phenylmethyl ester
• (S)-(1-Methyl-2-oxo-ethyl)-carbamic acid benzyl ester
• n-cbz-alaninal
• AS-47284
• (1-(S)-methyl-2-oxo-ethyl)-carbamic acid benzyl ester
• (S)-Benzyl (1-oxopropan-2-yl)carbamate
• benzyl N-[(2S)-1-oxopropan-2-yl]carbamate
• SCHEMBL937784
• DB-278506
• AKOS024258453
• 111955-03-4
• F13079
• MFCD09878880
• 82353-55-7
• (S)-Benzyl(1-oxopropan-2-yl)carbamate
• XTXJPZGMVKIPHE-VIFPVBQESA-N
• (S)-benzyl 1-oxopropan-2-ylcarbamate
• benzyl [(1S)-1-methyl-2-oxoethyl]carbamate
• (S)-2-(N-Benzyloxycarbonylamino)-propionaldehyde
• (S)-(1-Methyl-2-oxo-ethyl)carbamic Acid Benzyl Ester

• MDL： MFCD09878880
• Inchi： 1S/C11H13NO3/c1-9(7-13)12-11(14)15-8-10-5-3-2-4-6-10/h2-7,9H,8H2,1H3,(H,12,14)/t9-/m0/s1
• InChI Key： XTXJPZGMVKIPHE-VIFPVBQESA-N
• SMILES： O(C(N[C@H](C=O)C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls